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Compound of Interest

Compound Name: 4-Methoxyphenylacetic Acid

Cat. No.: B044094 Get Quote

This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Methoxyphenylacetic Acid. It offers procedural,

step-by-step guidance for safe operations and disposal.

Hazard Identification and Classification
4-Methoxyphenylacetic acid is considered hazardous and requires careful handling. The

primary hazards are summarized below.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1][2][3]

Eye Damage/Irritation Causes serious eye irritation or damage.[1][2]

Skin Corrosion/Irritation May cause skin irritation.[2]

Respiratory Irritation May cause respiratory irritation.[2][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Methoxyphenylacetic Acid to minimize

exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 or

NIOSH standards. A face

shield is also recommended.[2]

[5]

Protects against splashes and

airborne particles that can

cause serious eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use.

[2][5]

Prevents skin contact, which

can lead to irritation.

Body Protection

Laboratory coat and

appropriate protective clothing.

[1][5]

Protects skin from accidental

spills and contamination.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

dust is generated.[1] Work

should be conducted in a well-

ventilated area or a chemical

fume hood.[2][5][6]

Minimizes the inhalation of

dust particles which can cause

respiratory tract irritation.

Step-by-Step Handling Protocol
This section details the standard operating procedure for weighing and preparing a solution of

4-Methoxyphenylacetic Acid.

3.1. Preparation and Weighing

Work Area Preparation: Ensure the work area, typically a chemical fume hood, is clean and

uncluttered. Verify that the ventilation is functioning correctly.

Gather Materials: Assemble all necessary equipment, including a weighing balance, weigh

boat or paper, spatula, beaker, and the appropriate solvent.

Don PPE: Put on all required personal protective equipment as specified in the table above.
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Weighing the Compound:

Place a weigh boat on the analytical balance and tare it.

Carefully use a spatula to transfer the desired amount of 4-Methoxyphenylacetic Acid to

the weigh boat.

Avoid generating dust. If dust is observed, ensure respiratory protection is adequate.

Record the exact weight.

3.2. Solution Preparation

Transfer: Carefully transfer the weighed solid into a beaker or flask.

Solvent Addition: Add the desired solvent to the beaker.

Dissolution: Stir the mixture using a magnetic stirrer or by gentle swirling until the solid is

completely dissolved.

Labeling: Clearly label the container with the name of the compound, concentration, solvent,

and date of preparation.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures immediately.
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Situation Action

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek medical attention.[1][4]

Skin Contact

Remove contaminated clothing and rinse the

affected skin with plenty of water. If irritation

persists, seek medical advice.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

[6]

Spill Cleanup

For small spills, sweep up the solid material,

avoiding dust generation, and place it in a

suitable container for disposal.[2] Ventilate the

area and clean the spill site.

Storage and Disposal Plan
Proper storage and waste disposal are crucial for laboratory safety and environmental

protection.

5.1. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Keep away from oxidizing agents and incompatible materials.[1]

5.2. Disposal

Waste Collection: Collect waste material in clearly labeled, sealed containers. Do not mix

with other waste.
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Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[2] A common method is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Environmental Protection: Do not allow the chemical to enter drains, surface water, or

ground water.[2][6]

Workflow for Handling 4-Methoxyphenylacetic Acid
The following diagram illustrates the key steps and safety precautions for handling 4-
Methoxyphenylacetic Acid in a laboratory setting.
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Workflow for Handling 4-Methoxyphenylacetic Acid
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Caption: Key steps for safely handling 4-Methoxyphenylacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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